Cas no 5385-77-3 (2-Naphthalenol,1,1'-[iminobis(methylene)]bis- (9CI))

• Product Name: 2-Naphthalenol,1,1'-[iminobis(methylene)]bis- (9CI)
• CAS No: 5385-77-3
• MF: C₂₂H₁₉NO₂
• MW: 329.391765832901
• CID: 383602
• PubChem ID: 241478
• Update Time: 2025-04-19

2-Naphthalenol,1,1'-[iminobis(methylene)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol,1,1'-[iminobis(methylene)]bis- (9CI)
• 1-[[(2-hydroxynaphthalen-1-yl)methylamino]methyl]naphthalen-2-ol
• 1,1'-(2-Aza-propandiyl)-di-[2]naphthol
• 1,1'-(2-aza-propane-1,3-diyl)-bis-naphthalen-2-ol
• 1,1'-(2-aza-propanediyl)-di-[2]naphthol
• 1,1'-[Iminodi(methylene)]di(2-naphthol)
• AC1L67GB
• AC1Q7B2M
• AR-1B4216
• Bis-[(2-hydroxy-naphthyl-(1))-methyl]-amin
• Bis-< 2-hydroxy-naphthyl-(1)-methyl> -amin
• CTK4J8880
• KST-1B6139
• N.N-Bis(2-hydroxy-1-naphthylmethyl)amin
• NSC48877
• NSC651418
• 1-[[(2-hydroxy-1-naphthyl)methylamino]methyl]naphthalen-2-ol
• DTXSID30287084
• SCHEMBL12531030
• NSC-651418
• NSC-48877
• 5385-77-3

• Inchi： 1S/C22H19NO2/c24-21-11-9-15-5-1-3-7-17(15)19(21)13-23-14-20-18-8-4-2-6-16(18)10-12-22(20)25/h1-12,23-25H,13-14H2
• InChI Key： PPIUVDVYBJTRBO-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=CC=CC=2C=1CNCC1=C(C=CC2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 329.14167
• Monoisotopic Mass: 329.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• PSA: 52.49